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Compound of Interest

Compound Name: Aluminum acetylacetonate

cat. No.: B087022

An In-Depth Technical Guide to the Molecular Geometry of Tris(acetylacetonato)aluminum(lll)

Introduction

Tris(acetylacetonato)aluminum(lil), commonly abbreviated as Al(acac)s, is a coordination
complex of significant interest in materials science and chemical synthesis.[1][2] It serves as a
key precursor for the deposition of high-purity aluminum oxide (Al203) films through methods
like metal-organic chemical vapor deposition (MOCVD).[1][3] The compound consists of a
central aluminum(lll) ion coordinated by three bidentate acetylacetonate (acac) ligands.[3]
Understanding its molecular geometry is crucial for elucidating its physical properties, stability,
and reactivity, which are fundamental to its applications. This guide provides a detailed
overview of the molecular structure of Al(acac)s, supported by quantitative data from
crystallographic studies and detailed experimental protocols.

Molecular Structure and Geometry

The central aluminum(lll) ion in Al(acac)s is hexa-coordinated, meaning it is bonded to six other
atoms.[1] Each of the three acetylacetonate ligands acts as a bidentate ligand, binding to the
aluminum ion through two oxygen atoms.[1] This coordination results in the formation of a
stable six-membered chelate ring.[1]

The overall arrangement of the six coordinating oxygen atoms around the central aluminum ion
results in a distorted octahedral geometry.[1] This molecule possesses Ds point group
symmetry, which makes the three acetylacetonate ligands chemically equivalent.[1][2] This high
symmetry is also reflected in its NMR spectra.[1]
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Synthesis

Prepare Al2(SOa4)3 Solution
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Add Ammoniacal Acetylacetone
(pH 7-8)
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Precipitation of Al(acac)s
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Recrystallize from DMF
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Dbtain Single Crystal

Characterization

Single-Crystal X-ray Diffraction

Determine Molecular Geometry
(Bond Lengths & Angles)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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